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Compound of Interest

Compound Name: Methyl cyanate

Cat. No.: B1214872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methyl cyanate (also known as methyl cyanoformate) is an extremely hazardous

substance. The information provided here is for guidance only and should not replace a

thorough risk assessment and consultation of the official Safety Data Sheet (SDS) before use.

Always handle this chemical within a certified fume hood and with appropriate personal

protective equipment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of methyl cyanate?

A1: Methyl cyanate is a highly toxic and flammable liquid and vapor. It is classified as fatal if

swallowed, inhaled, or in contact with skin. It also causes serious skin and eye irritation.

Additionally, it is moisture-sensitive and may decompose upon contact with water.

Q2: What Personal Protective Equipment (PPE) is required when handling methyl cyanate?

A2: A comprehensive PPE protocol is mandatory. This includes:

Respiratory Protection: A full-face respirator with an appropriate cartridge for organic vapors

and toxic chemicals is essential.

Eye and Face Protection: A face shield and chemical safety glasses are required.
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Skin Protection: Chemical-resistant gloves (inspect before use), a flame-resistant lab coat,

and full-body protection to prevent any skin contact are necessary.

Emergency Equipment: An eyewash station and an emergency shower must be immediately

accessible.

Q3: How should I properly store methyl cyanate?

A3: Store methyl cyanate in a tightly closed container in a dry, cool, and well-ventilated area,

away from heat, sparks, open flames, and direct sunlight.[1] The container must be stored

under an inert gas due to its moisture sensitivity. Opened containers must be carefully resealed

and kept upright to prevent leakage.

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately take off all contaminated clothing. Gently wash the affected skin

with plenty of soap and water. Call a poison center or doctor immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Troubleshooting Guide for Methyl Cyanate Spills
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Issue Immediate Action Detailed Procedure

Small Spill (e.g., a few drops in

a fume hood)

Evacuate personnel from the

immediate area. Ensure fume

hood is functioning correctly.

1. Wear full PPE as described

above.2. Cover the spill with a

non-combustible absorbent

material like vermiculite, dry

sand, or earth.3. Using non-

sparking tools, carefully collect

the absorbed material into a

sealable, labeled container for

hazardous waste disposal.4.

Decontaminate the area with a

suitable solvent (e.g.,

isopropanol), followed by soap

and water.

Large Spill (outside of a fume

hood)

Evacuate the entire laboratory

and adjacent areas. Alert your

institution's emergency

response team immediately.

1. Do not attempt to clean up a

large spill yourself.2. Isolate

the area and prevent entry.3.

Remove all sources of

ignition.4. If safe to do so,

increase ventilation to the area

(e.g., open windows, if this

does not expose other

areas).5. Await the arrival of

trained hazardous materials

personnel.

Fire involving methyl cyanate

If the fire is small and you are

trained to use a fire

extinguisher, use a dry

chemical, CO2, or powder

extinguisher. DO NOT use a

water jet.

1. Evacuate the area

immediately if the fire is large

or spreading.2. Activate the fire

alarm.3. If containers of methyl

cyanate are exposed to heat,

they may explode. Cool

unopened containers from a

safe distance with a water

spray if possible.
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Quantitative Data Summary
Property Value Source

Chemical Formula C₂H₃NO₂ Sigma-Aldrich SDS

CAS Number 17640-15-2

Hazard Statements
H226, H300, H310, H330,

H315, H319

Signal Word Danger Sigma-Aldrich SDS

Classification

Flammable liquid (Category 3),

Acute toxicity - Oral (Category

2), Acute toxicity - Inhalation

(Category 1), Acute toxicity -

Dermal (Category 2), Skin

irritation (Category 2), Eye

irritation (Category 2A)

Experimental Protocol: Quenching Procedure for a
Contained Methyl Cyanate Spill
Objective: To safely neutralize a small, contained spill of methyl cyanate within a fume hood.

This is a proposed procedure based on general chemical principles for reactive esters and

cyanates and is not a universally validated method. A thorough risk assessment must be

conducted before implementation.

Materials:

Full PPE (as described in FAQs)

Non-sparking tools

Dry, non-combustible absorbent material (e.g., vermiculite)

Sealable hazardous waste container

Cooling bath (e.g., ice-water)
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Reaction flask larger than the spill volume

Stir bar

Dropping funnel

Inert gas source (e.g., nitrogen or argon)

Quenching solution: A cold (0°C) 1:1 mixture of isopropanol and water.

5% aqueous solution of sodium hydroxide

Procedure:

Containment and Absorption:

Wearing full PPE, contain the spill using the absorbent material.

Carefully transfer the absorbent material containing the methyl cyanate into the reaction

flask using non-sparking tools.

Inerting the System:

Place the reaction flask in the cooling bath inside the fume hood.

Equip the flask with a stir bar and the dropping funnel.

Purge the flask with an inert gas.

Initial Quenching (Alcoholysis):

Slowly add the cold isopropanol/water mixture to the flask via the dropping funnel with

gentle stirring. Be prepared for a potentially exothermic reaction. Maintain the temperature

below 20°C.

The isopropanol will react with the methyl cyanate in an alcoholysis reaction, which is

generally less vigorous than direct hydrolysis.

Hydrolysis:
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Once the initial reaction subsides, continue the slow addition of the quenching solution.

After the addition is complete, allow the mixture to slowly warm to room temperature while

stirring for at least one hour to ensure the reaction is complete.

Final Neutralization:

Slowly add the 5% sodium hydroxide solution to the flask to hydrolyze any remaining ester

and neutralize acidic byproducts. Monitor for any signs of reaction.

Stir for an additional hour.

Disposal:

The resulting mixture should be collected in a properly labeled hazardous waste container

for disposal according to your institution's guidelines. Do not pour down the drain.

Logical Workflow for Methyl Cyanate Spill
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Caption: Workflow for Methyl Cyanate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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